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Compound of Interest

Compound Name: Pyrrole-d5

Cat. No.: B099909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Pyrrole-d5 (C₄D₅N), a

deuterated isotopologue of pyrrole. Given that the chemical reactivity and toxicological profile

of deuterated compounds are generally comparable to their non-deuterated analogues, this

document draws upon safety data for both Pyrrole-d5 and pyrrole to ensure a thorough

understanding of the associated hazards and handling precautions. This guide is intended for

use by trained professionals in a laboratory or research setting.

Chemical and Physical Properties
Pyrrole-d5 is a colorless to yellowish liquid that is sensitive to air, light, and moisture. Proper

storage and handling are crucial to maintain its purity and prevent degradation. Below is a

summary of its key physical and chemical properties.
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Property Value

Chemical Formula C₄D₅N

Molecular Weight 72.12 g/mol

CAS Number 18430-85-8

Appearance Colorless to yellowish liquid

Boiling Point 131 °C

Melting Point -23 °C

Density 1.115 g/mL at 25 °C

Refractive Index (n20/D) 1.5072

Flash Point 33 °C (91.4 °F)

Storage Temperature
2-8°C, under inert atmosphere, protected from

light

Safety and Hazard Information
Pyrrole-d5 is classified as a flammable liquid and is toxic if swallowed or inhaled. It can cause

serious eye damage. The toxicological properties have not been exhaustively investigated, and

it is prudent to handle this compound with the same precautions as its non-deuterated

counterpart, pyrrole, which is known to have depressant effects on the central nervous system

and may cause liver damage upon severe intoxication.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b099909?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Flammable liquids

(Category 3)
🔥 Danger

H226: Flammable

liquid and vapor

Acute toxicity, Oral

(Category 3)
💀

H301: Toxic if

swallowed

Acute toxicity,

Inhalation (Category

4)

❗
H332: Harmful if

inhaled

Serious eye damage

(Category 1)
corrosion

H318: Causes serious

eye damage

Precautionary Measures
Adherence to the following precautionary statements is mandatory when handling Pyrrole-d5:
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Category Precautionary Statements

Prevention

P210: Keep away from heat, sparks, open

flames, and hot surfaces. No smoking. P233:

Keep container tightly closed. P240:

Ground/bond container and receiving

equipment. P241: Use explosion-proof

electrical/ventilating/lighting equipment. P261:

Avoid breathing

dust/fume/gas/mist/vapors/spray. P270: Do not

eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated

area. P280: Wear protective gloves/protective

clothing/eye protection/face protection.

Response

P301 + P310: IF SWALLOWED: Immediately

call a POISON CENTER or doctor/physician.

P303 + P361 + P353: IF ON SKIN (or hair):

Take off immediately all contaminated clothing.

Rinse skin with water/shower. P304 + P340: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing. P305 + P351 + P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. P310:

Immediately call a POISON CENTER or

doctor/physician. P330: Rinse mouth. P370 +

P378: In case of fire: Use water spray, alcohol-

resistant foam, dry chemical, or carbon dioxide

to extinguish.

Storage
P403 + P235: Store in a well-ventilated place.

Keep cool. P405: Store locked up.

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.

Experimental Protocols and Handling Procedures
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Due to its sensitivity to air, light, and moisture, Pyrrole-d5 must be handled under an inert

atmosphere (e.g., nitrogen or argon) using appropriate techniques and equipment.

General Handling Workflow for Air-Sensitive Reagents
The following diagram illustrates a general workflow for handling Pyrrole-d5.
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General Handling Workflow for Pyrrole-d5

Preparation

Inert Atmosphere Transfer

Cleanup and Disposal

Don appropriate PPE:
- Safety goggles/face shield
- Flame-retardant lab coat

- Nitrile gloves

Ensure all glassware is
- Clean

- Dry (oven-dried or flame-dried)
- Cooled under inert gas

Work in a certified
chemical fume hood

Establish inert atmosphere
in reaction vessel

(e.g., using a Schlenk line)

Acquire Pyrrole-d5 in
Sure/Seal™ or similar bottle

Puncture septum with a
needle connected to an inert gas line

Insert a clean, dry syringe
with a long needle into the bottle

Withdraw the desired
volume of Pyrrole-d5

Transfer reagent to the
reaction vessel

Quench residual reagent in
syringes and needles with a

suitable solvent (e.g., isopropanol)

Dispose of all contaminated
materials as hazardous waste

in a designated, sealed container

Clean glassware appropriately

Click to download full resolution via product page

Caption: General workflow for handling air-sensitive Pyrrole-d5.
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Key Experimental Protocol: Synthesis of Deuterated
Polypyrrole
This protocol details the chemical polymerization of Pyrrole-d5 to form deuterated polypyrrole,

a conducting polymer. This procedure is adapted from established methods for polypyrrole

synthesis.

Materials:

Pyrrole-d5

Ammonium persulfate (APS) (oxidant)

Deionized water

Ethanol

Round bottom flask

Magnetic stirrer and stir bar

Ice bath

Buchner funnel and filter paper

Vacuum oven

Procedure:

In a round bottom flask, prepare a 0.15 M solution of Pyrrole-d5 in deionized water. Place

the flask in an ice bath and stir the solution with a magnetic stirrer.

Slowly add a pre-chilled aqueous solution of ammonium persulfate (0.014 M) dropwise to the

stirred Pyrrole-d5 solution.

Observe the immediate formation of a black precipitate, indicating the polymerization of

Pyrrole-d5.
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Continue stirring the reaction mixture in the ice bath for 8 hours to ensure complete

polymerization.

After the reaction is complete, filter the black precipitate using a Buchner funnel.

Wash the collected deuterated polypyrrole powder several times with a mixture of deionized

water and ethanol to remove any unreacted monomer and oxidant.

Dry the final product in a vacuum oven at 60 °C for 24 hours.

The resulting black powder is deuterated polypyrrole.

Toxicology and Metabolic Pathways
The toxicity of Pyrrole-d5 is primarily attributed to the metabolic activation of the pyrrole ring by

cytochrome P450 enzymes in the liver. This process generates reactive electrophilic

metabolites that can covalently bind to cellular macromolecules such as proteins and DNA,

leading to cytotoxicity and genotoxicity.[1][2] The substitution of hydrogen with deuterium is not

expected to significantly alter this metabolic pathway, although the rate of metabolism may be

affected (the kinetic isotope effect).

Metabolic Activation and Toxicity Pathway
The following diagram illustrates the proposed metabolic pathway leading to the toxic effects of

pyrrole.
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Metabolic Activation and Toxicity Pathway of Pyrrole

Metabolic Activation (Liver)

Macromolecular Adduct Formation

Cellular Toxicity

Pyrrole/Pyrrole-d5

Cytochrome P450
(e.g., CYP3A4)

Oxidation

Reactive Pyrrolic Metabolite
(Electrophilic)

Cellular Proteins

Covalent Binding

DNA

Covalent Binding

Pyrrole-Protein Adducts Pyrrole-DNA Adducts

Cytotoxicity Genotoxicity

Hepatotoxicity
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Caption: Metabolic activation of pyrrole leading to cellular toxicity.
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First Aid Measures
In the event of exposure to Pyrrole-d5, immediate medical attention is crucial.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician immediately.

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash off with soap

and plenty of water. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

Storage and Disposal
Storage: Store Pyrrole-d5 in a cool, dry, and well-ventilated place, away from heat, sparks, and

open flames. The container should be tightly closed and stored under an inert atmosphere

(e.g., argon or nitrogen) to prevent degradation from air and moisture. It should also be

protected from light.

Disposal: Pyrrole-d5 and any contaminated materials should be disposed of as hazardous

waste. This should be done through a licensed professional waste disposal service to ensure

compliance with local, state, and federal regulations. Do not allow the product to enter drains.

This technical guide is intended to provide essential safety and handling information for

Pyrrole-d5. It is not exhaustive and should be used in conjunction with a comprehensive

understanding of laboratory safety procedures and the specific requirements of your research.

Always consult the most up-to-date Safety Data Sheet (SDS) for this product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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